Cas no 157199-56-9 (3-Methyl-2-((1-(3-(trimethylammonio)propyl)pyridin-4(1H)-ylidene)methyl)benzodoxazol-3-ium iodide)

• Product Name: 3-Methyl-2-((1-(3-(trimethylammonio)propyl)pyridin-4(1H)-ylidene)methyl)benzodoxazol-3-ium iodide
• CAS No: 157199-56-9
• MF: C₂₀H₂₇I₂N₃O
• MW: 579.256829500198
• MDL: MFCD06409925
• CID: 173968
• PubChem ID: 53425815
• Update Time: 2025-04-19

3-Methyl-2-((1-(3-(trimethylammonio)propyl)pyridin-4(1H)-ylidene)methyl)benzodoxazol-3-ium iodide Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-2-((1-(3-(trimethylammonio)propyl)pyridin-4(1H)-ylidene)methyl)benzo[d]oxazol-3-ium iodide
• Benzoxazolium,3-methyl-2-[[1-[3-(trimethylammonio)propyl]-4(1H)-pyridinylidene]methyl]-,iodide (1:2)
• Benzoxazolium,3-methyl-2-[[1-[3-(trimethylammonio)propyl]-4(1H)-pyridinylidene]methyl]-,iodide...
• 3-METHYL-2-([1-[3-(TRIMETHYLAMMONIO)PROPYL]-4(1H)-PYRIDINYLIDENE]METHYL)-1,3-BENZOXAZOL-3-IUM DIIODIDE
• PO-PRO 1
• Po-pro 1 Iodide
• 5,6,7,8-Tetrahydro-1,6-naphthyridin-3-aMine HCl
• 3-Methyl-2-((1-(3-(trimethylammonio)propyl)pyridin-4(1H)-ylidene)methyl)benzo[d]oxazol-3-ium i
• 3-Methyl-2-((1-(3-(trimethylammonio)propyl)pyridin-4(1H)-ylidene)methyl)benzo[d]oxazol-3-ium iodi
• BENZOXAZOLIUM, 3-METHYL-2-[[1-[3-(TRIMETHYLAMMONIO)PROPYL]-4(1H)-PYRIDINYLIDENE]METHYL]-, DIIODIDE
• 3-METHYL-2-([1-[3-(TRIMETHYLAMMONIO)PROPYL]-4(1H)-PYRIDINYLIDENE]METHYL)-1,3-BENZOXAZOL-3-IUM DIIODI
• trimethyl-[3-[4-[(3-methyl-1,3-benzoxazol-2-ylidene)methyl]pyridin-1-ium-1-yl]propyl]azanium;diiodide
• 157199-56-9
• F52602
• FT-0696004
• NucBOP-1 Iodide (435/455)
• 3-Methyl-2-((1-(3-(trimethylammonio)propyl)pyridin-4(1H)-ylidene)methyl)benzodoxazol-3-ium iodide

• MDL： MFCD06409925
• Inchi： 1S/C20H27N3O.2HI/c1-21-18-8-5-6-9-19(18)24-20(21)16-17-10-13-22(14-11-17)12-7-15-23(2,3)4;;/h5-6,8-11,13-14,16H,7,12,15H2,1-4H3;2*1H/q+2;;/p-2
• InChI Key： QBKMWMZYHZILHF-UHFFFAOYSA-L
• SMILES： [I-].[I-].O1C2C=CC=CC=2N(C)C1=CC1C=C[N+](=CC=1)CCC[N+](C)(C)C

Computed Properties

• Exact Mass: 579.02400
• Monoisotopic Mass: 579.02436g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 435
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 16.4Ų

Experimental Properties

• Density: g/cm3
• Melting Point: >250℃
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: Soluble in dimethyl sulfoxide
• PSA: 21.95000
• LogP: -3.72700
• λmax: 435 nm